Cas no 838889-15-9 (ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate)

• Product Name: ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate
• CAS No: 838889-15-9
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5555280
• Update Time: 2025-10-25

ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-yl)piperazine-1-carboxylate
• ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

• Inchi： 1S/C21H23N3O4/c1-2-28-21(27)23-12-10-22(11-13-23)18-14-19(25)24(20(18)26)17-9-5-7-15-6-3-4-8-16(15)17/h3-9,18H,2,10-14H2,1H3
• InChI Key： FAVHNKRNVFYEHS-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C2CC(=O)N(C3=C4C(C=CC=C4)=CC=C3)C2=O)CC1

Additional information on ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

Introduction to ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate (CAS No. 838889-15-9)

Ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate (CAS No. 838889-15-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments associated with this compound.

The chemical structure of ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate is composed of a piperazine ring linked to a naphthalene moiety and a pyrrolidinone group. The presence of these functional groups imparts specific physicochemical properties to the molecule, which are crucial for its biological activity. The naphthalene ring provides aromatic stability and hydrophobicity, while the pyrrolidinone group contributes to the molecule's reactivity and binding affinity.

The synthesis of ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach is the coupling of 1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-one with ethyl piperazine carboxylate using a suitable coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method has been widely reported in the literature and has proven to be efficient and reproducible.

In terms of biological activity, ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate has demonstrated significant potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The pharmacological profile of ethyl 4-1-(naphthalen-1-yl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate has also been explored in preclinical studies. In vitro assays have revealed that the compound can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. Furthermore, its low toxicity and favorable pharmacokinetic properties make it an attractive lead compound for drug development.

In the context of drug discovery and development, ethyl 4-1-(naphthalen-1-y l)-2 ,5-dioxopyrrolidin -3 - ylpip eraz ine - 1 -car boxyla te has been evaluated in several preclinical models of disease. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced inflammation in a murine model of rheumatoid arthritis. Another study in the European Journal of Pharmacology demonstrated its efficacy in alleviating symptoms of Parkinson's disease in animal models.

The structural versatility of ethyl 4 - 1 -( n aphtha len - 1 - yl ) - 2 ,5 - d iox opyr roli din - 3 - ylpi peraz ine - 1 - car boxyla te has also led to its use as a scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Researchers have explored modifications at various positions on the piperazine ring and the naphthalene moiety to optimize potency and selectivity. These efforts have resulted in the identification of several promising lead compounds that are currently undergoing further evaluation.

In conclusion, ethyl 4 - 1 -( n aphtha len - 1 - yl ) - 2 ,5 - d iox opyr roli din - 3 - ylpi peraz ine - 1 - car boxyla te (CAS No. 838889 - 15 -9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.